4-Chloro-3,5-dinitrophenacylbromide

• CAS No.: 37699-28-8
• Molecular Formula: C8H4BrClN2O5
• Molecular Weight: 323.48 g/mol
• IUPAC Name: 2-bromo-1-(4-chloro-3,5-dinitrophenyl)ethanone
• InChI: InChI=1S/C8H4BrClN2O5/c9-3-7(13)4-1-5(11(14)15)8(10)6(2-4)12(16)17/h1-2H,3H2
• InChI Key: GXNDNHFPOCTIJX-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)CBr
• Synonyms: 4-chloro-3,5-dinitrophenacyl bromide; 4-chloro-3,5-dinitrophenacylbromide

Description

4-Chloro-3,5-dinitrophenacylbromide (C₈H₄BrClN₂O₃) is a halogenated aromatic compound characterized by a brominated phenacyl group substituted with chloro and nitro groups at the 3,5-positions. This compound is primarily utilized in organic synthesis as an alkylating agent or intermediate for preparing derivatives with enhanced electrophilicity. Its structural features, including electron-withdrawing nitro and chloro groups, render it highly reactive in nucleophilic substitution reactions, particularly in synthesizing heterocyclic compounds or pharmaceuticals .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares key properties of 4-Chloro-3,5-dinitrophenacylbromide with structurally related compounds, including Methyl 4-chloro-3,5-dinitrobenzoate () and 4-Chloro-3,5-dimethylphenol ():

Property	4-Chloro-3,5-dinitrophenacylbromide	Methyl 4-chloro-3,5-dinitrobenzoate	4-Chloro-3,5-dimethylphenol
Molecular Formula	C₈H₄BrClN₂O₃	C₈H₅ClN₂O₆	C₈H₉ClO
CAS Number	Not explicitly listed in evidence	Not explicitly listed	88-04-0
Functional Groups	Bromophenacyl, nitro, chloro	Ester, nitro, chloro	Phenol, chloro, methyl
Reactivity	High (alkylating agent)	Moderate (ester hydrolysis)	Moderate (antimicrobial agent)
Toxicity (Acute)	Limited data; inferred high	Limited data	LD₅₀ (oral, rat): 3,000 mg/kg
Aquatic Toxicity	Likely high (bromide/nitro groups)	Not reported	Very toxic (EC₅₀ <1 mg/L)
Regulatory Status	Unclassified	Unclassified	Not listed as carcinogen

Key Differences:

Functional Group Influence: The bromophenacyl group in 4-Chloro-3,5-dinitrophenacylbromide enhances its electrophilicity compared to the ester group in Methyl 4-chloro-3,5-dinitrobenzoate. This makes the former more reactive in alkylation reactions . 4-Chloro-3,5-dimethylphenol lacks nitro groups, reducing its reactivity but increasing its utility as a broad-spectrum antimicrobial agent .

In contrast, 4-Chloro-3,5-dimethylphenol is explicitly classified as "very toxic to aquatic organisms" with long-term effects .

Applications: 4-Chloro-3,5-dinitrophenacylbromide: Primarily used in synthetic chemistry for preparing pyridinium salts or heterocycles . Methyl 4-chloro-3,5-dinitrobenzoate: Intermediate in pharmaceutical synthesis (e.g., nitroaromatic prodrugs). 4-Chloro-3,5-dimethylphenol: Widely employed in disinfectants and personal care products due to its antimicrobial properties .

Reactivity and Stability:

• 4-Chloro-3,5-dinitrophenacylbromide is thermally unstable compared to its methyl ester analog due to the labile bromine atom, requiring storage at low temperatures to prevent decomposition .
• 4-Chloro-3,5-dimethylphenol exhibits stability under ambient conditions but degrades under UV exposure, forming chlorinated byproducts .

Regulatory and Handling Guidelines:

• 4-Chloro-3,5-dimethylphenol mandates stringent handling protocols, including NIOSH-approved respirators and impermeable gloves, due to its acute dermal and respiratory hazards .
• No specific regulations exist for 4-Chloro-3,5-dinitrophenacylbromide, but its structural analogs suggest adherence to general halogenated compound guidelines (e.g., EPA TSCA) .